Cas no 1854-56-4 (1,4-Butanedione,2-benzoyl-1,4-diphenyl-)

• Product Name: 1,4-Butanedione,2-benzoyl-1,4-diphenyl-
• CAS No: 1854-56-4
• MF: C₂₃H₁₈O₃
• MW: 342.387226581573
• CID: 222544
• PubChem ID: 3433255
• Update Time: 2025-04-19

1,4-Butanedione,2-benzoyl-1,4-diphenyl- Chemical and Physical Properties

Names and Identifiers

• 1,4-Butanedione,2-benzoyl-1,4-diphenyl-
• Ethane,1,1,2-tribenzoyl-
• 2-benzoyl-1,4-diphenylbutane-1,4-dione
• 1854-56-4
• 2-Benzoyl-1,4-diphenyl-1,4-butanedione
• AKOS024325843
• DTXSID201284437

• Inchi： 1S/C23H18O3/c24-21(17-10-4-1-5-11-17)16-20(22(25)18-12-6-2-7-13-18)23(26)19-14-8-3-9-15-19/h1-15,20H,16H2
• InChI Key： NMLIJDSVLDFESZ-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC=CC=1)C(C(C1C=CC=CC=1)=O)CC(C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 342.12564
• Monoisotopic Mass: 342.125594432g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 26
• Rotatable Bond Count: 7
• Complexity: 462
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 51.2Ų

Experimental Properties

• PSA: 51.21